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Compound of Interest

Compound Name: MF 5137

Cat. No.: B1200640 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. This document provides detailed procedures for the safe disposal of MF 5137,

chemically identified as n-Dodecylphosphonic acid (CAS No. 5137-70-2). Adherence to these

guidelines is critical to mitigate risks to personnel and the environment.

I. Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of n-Dodecylphosphonic acid

is the first step in safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value

CAS Number 5137-70-2

Molecular Formula C₁₂H₂₇O₃P

Molecular Weight 250.31 g/mol

Appearance White to off-white solid (powder or crystals)

Melting Point 99-103 °C

Boiling Point 383.8 ± 25.0 °C at 760 mmHg

Density 1.018 g/cm³

Solubility Sparingly soluble in water

II. Hazard Identification and Personal Protective
Equipment (PPE)
n-Dodecylphosphonic acid is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate personal protective equipment (PPE) to prevent exposure.

Hazard Statements:

H290: May be corrosive to metals.

H314: Causes severe skin burns and eye damage.[1]

H413: May cause long lasting harmful effects to aquatic life.[1]

Precautionary Statements:

P260: Do not breathe dusts or mists.[1]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[1]
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P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[2][3][4]

Recommended Personal Protective Equipment (PPE):

PPE Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene), lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dust is generated, a NIOSH-approved

respirator may be necessary.

III. Detailed Disposal Protocol
The following step-by-step protocol outlines the proper procedure for the disposal of n-

Dodecylphosphonic acid waste.

1. Waste Segregation and Collection:

Solid Waste:
Collect solid n-Dodecylphosphonic acid waste, including contaminated consumables (e.g.,
weigh boats, pipette tips), in a dedicated, properly labeled, and sealed waste container.
The container must be made of a material compatible with corrosive solids.
Liquid Waste:
Solutions containing n-Dodecylphosphonic acid should be collected in a separate, sealed,
and clearly labeled waste container.
The container must be corrosion-resistant.
Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"n-Dodecylphosphonic acid," the CAS number "5137-70-2," and the relevant hazard
pictograms (corrosive).

2. Spill Management:

In the event of a spill, evacuate unnecessary personnel from the area.
Wear the appropriate PPE as outlined in Section II.
For small spills, carefully sweep or shovel the solid material into a designated waste
container.[2] Avoid generating dust.
For liquid spills, absorb with an inert, non-combustible material (e.g., vermiculite, sand) and
place in the hazardous waste container.
Clean the spill area thoroughly with a suitable decontaminating agent and dispose of
cleaning materials as hazardous waste.

3. Final Disposal:

All n-Dodecylphosphonic acid waste is considered hazardous and must be disposed of
through an approved hazardous waste management facility.
Do not dispose of this chemical down the drain or in regular trash.[2]
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

IV. Workflow and Logic Diagrams
To provide a clear visual guide, the following diagrams illustrate the key decision-making

process and workflow for the proper disposal of n-Dodecylphosphonic acid.
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Disposal Workflow for n-Dodecylphosphonic Acid
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Caption: Workflow for the proper disposal of n-Dodecylphosphonic acid.
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Spill Response for n-Dodecylphosphonic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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